Cas no 60662-33-1 (Basic violet 3 nonahydrate)

• Product Name: Basic violet 3 nonahydrate
• CAS No: 60662-33-1
• MF: C₂₅H₄₈ClN₃O₉
• MW: 570.1163
• MDL: MFCD00011750
• CID: 1621340
• PubChem ID: 87563122
• Update Time: 2025-06-10

Basic violet 3 nonahydrate Chemical and Physical Properties

Names and Identifiers

• 4-{Bis[4-(dimethylamino)phenyl]methylene}-N,N-dimethyl-2,5-cycloh exadien-1-iminium chloride
• Crystal Violet Nonahydrate[Ion association reagent for spectrophotometric analysis]
• Basic Violet 3 Nonahydrate
• C25H30N3.Cl.9H2O
• 6725AF
• Crystal Violet nonahydrate [Ion association reagent for spectrophotometric analysis]
• [4-[Bis[4-(dimethylamino)phenyl]methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;chloride;n
• CRYSTAL VIOLET NONAHYDRATE
• QCYZZDDACAOKCV-UHFFFAOYSA-M
• [4-[bis[4-(dimethylamino)phenyl]methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;chloride;nonahydrate
• N-(4-(Bis(4-(dimethylamino)phenyl)methylene)cyclohexa-2,5-dien-1-ylidene)-N-methylmethanaminium chloride nonahydrate
• N-(4-(Bis(4-(dimethylamino)phenyl)methylene)cyclohexa-2,5-dien-1-ylidene)-N-methylmethanaminiumchloridenonahydrate
• 60662-33-1
• MFCD11100371
• E78902
• Basic violet 3 nonahydrate

• MDL： MFCD00011750
• Inchi： 1S/C25H30N3.ClH.9H2O/c1-26(2)22-13-7-19(8-14-22)25(20-9-15-23(16-10-20)27(3)4)21-11-17-24(18-12-21)28(5)6;;;;;;;;;;/h7-18H,1-6H3;1H;9*1H2/q+1;;;;;;;;;;/p-1
• InChI Key： QCYZZDDACAOKCV-UHFFFAOYSA-M
• SMILES： [Cl-].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].N(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C(=C1C([H])=C([H])C(C([H])=C1[H])=[N+](C([H])([H])[H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H] |c:49,t:38|

Computed Properties

• Exact Mass: 407.21300
• Monoisotopic Mass: 569.3079078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 11
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Melting Point: 211°C(dec.)(lit.)
• PSA: 9.49000
• LogP: 1.46360
• Merck: 4395

Basic violet 3 nonahydrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H302-H318-H351-H361-H373-H410
• Warning Statement： P201-P202-P260-P264-P270-P273-P280-P301+P312+P330-P305+P351+P338+P310-P308+P313-P391-P405-P501
• Hazardous Material transportation number：3077
• Safety Instruction： H302+H318+H351+H361+H373+H410
• RTECS：BO9000000
• Storage Condition：4° CStore…,-4℃Store…Better
• HazardClass：9
• PackingGroup：III

Additional information on Basic violet 3 nonahydrate

Introduction to Basic Violet 3 nonahydrate (CAS No: 60662-33-1)

Basic Violet 3 nonahydrate, with the chemical formula C₂₅H₃₀N₃S·9H₂O, is a prominent compound in the realm of organic chemistry and has garnered significant attention due to its versatile applications. This vibrant violet pigment, also known by its CAS number 60662-33-1, is a derivative of the triphenylmethane family, renowned for its stability and vivid coloration. The nonahydrate form of this compound underscores its solubility characteristics, making it particularly useful in various industrial and research settings.

The structural complexity of Basic Violet 3 nonahydrate contributes to its remarkable properties, which have been extensively studied in recent years. Its molecular architecture, featuring a central triphenylmethane core and multiple hydroxyl groups in its hydrated state, allows for strong interactions with biological molecules. This has led to innovative applications in fields such as bioimaging and drug delivery systems.

In recent years, researchers have been exploring the potential of Basic Violet 3 nonahydrate in the development of advanced materials. Its ability to form stable complexes with metal ions has opened new avenues in catalysis and material science. For instance, studies have demonstrated that this compound can act as a ligand in coordination chemistry, facilitating the synthesis of novel metal-organic frameworks (MOFs). These MOFs exhibit exceptional porosity and surface area, making them promising candidates for gas storage and separation technologies.

The pharmaceutical industry has also shown keen interest in Basic Violet 3 nonahydrate. Its photophysical properties, including fluorescence and phosphorescence, make it an ideal candidate for use as a fluorescent probe in cellular studies. Researchers have utilized this compound to track biological processes at the molecular level, providing invaluable insights into cellular dynamics. Additionally, its stability under various physiological conditions has prompted investigations into its potential as a contrast agent in medical imaging techniques.

The environmental impact of using Basic Violet 3 nonahydrate has also been a subject of thorough investigation. Studies have focused on its biodegradability and ecological safety, ensuring that its applications do not pose significant risks to ecosystems. The compound's ability to degrade into less harmful substances under certain conditions has been a key finding, reinforcing its suitability for sustainable applications.

In the realm of nanotechnology, Basic Violet 3 nonahydrate has found utility in the synthesis of quantum dots and other nanomaterials. Its luminescent properties enhance the efficiency of these materials, making them more effective for use in optoelectronic devices such as solar cells and light-emitting diodes (LEDs). The compound's role in enhancing these technologies underscores its importance beyond traditional applications.

The educational value of Basic Violet 3 nonahydrate should not be overlooked. Its unique properties make it an excellent tool for teaching organic chemistry concepts to students. Through hands-on experiments involving this compound, students can gain a deeper understanding of molecular interactions and spectroscopic techniques. This educational aspect further highlights the compound's significance in fostering scientific literacy.

The future prospects for Basic Violet 3 nonahydrate are promising, with ongoing research uncovering new possibilities for its application. As synthetic methodologies advance, scientists are expected to develop even more sophisticated derivatives of this compound. These derivatives could lead to breakthroughs in areas such as medicine and materials science, further solidifying the importance of this vibrant violet pigment.